K-7174 dihydrochloride K-7174 dihydrochloride K-7174 is a 20S proteasome inhibitor. It inhibits the β1, β2, and β5 catalytic subunits of the 20S proteasome when used at a concentration of 5 µM. K-7174 (10 µM) reduces TNF-α- or IL-1β-induced adherence of U937 monocytes to human umbilical vein endothelial cells (HUVECs) in a co-culture model of monocyte-endothelial cell adhesion. It inhibits tumor growth in U266 and RPMI-8226 multiple myeloma mouse xenograft models when administered at a dose of 75 mg/kg. K-7174 also inhibits the GATA consensus sequence, reducing TNF-α-induced binding of HUVEC nuclear extracts to GATA motifs in the VCAM1 promoter in an EMSA when used at a concentration of 30 µM.
K-7174, a GATA-specific inhibitor, is a putative antiinflammatory agent that attenuates effects of inflammatory cytokines in certain cell types.
K-7174 is a novel orally active, potent proteasome inhibitor. K-7174 exerts anti-myeloma activity in vitro and in vivo by down-regulating the expression of class I histone deacetylases. K-7174 kills bortezomib-resistant myeloma cells carrying a β5-subunit mutation in vivo and primary cells from a patient resistant to bortezomib. K-7174 is also a GATA-specific inhibitor, which may have potential application in treating anemia of chronic disease.
Brand Name: Vulcanchem
CAS No.:
VCID: VC0549051
InChI: InChI=1S/C33H48N2O6.2ClH/c1-36-28-22-26(23-29(37-2)32(28)40-5)14-9-7-11-16-34-18-13-19-35(21-20-34)17-12-8-10-15-27-24-30(38-3)33(41-6)31(25-27)39-4;;/h9-10,14-15,22-25H,7-8,11-13,16-21H2,1-6H3;2*1H/b14-9+,15-10+;;
SMILES: Array
Molecular Formula: C33H50Cl2N2O6
Molecular Weight: 641.7 g/mol

K-7174 dihydrochloride

CAS No.:

Cat. No.: VC0549051

Molecular Formula: C33H50Cl2N2O6

Molecular Weight: 641.7 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

K-7174 dihydrochloride -

Specification

Molecular Formula C33H50Cl2N2O6
Molecular Weight 641.7 g/mol
IUPAC Name 1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane;dihydrochloride
Standard InChI InChI=1S/C33H48N2O6.2ClH/c1-36-28-22-26(23-29(37-2)32(28)40-5)14-9-7-11-16-34-18-13-19-35(21-20-34)17-12-8-10-15-27-24-30(38-3)33(41-6)31(25-27)39-4;;/h9-10,14-15,22-25H,7-8,11-13,16-21H2,1-6H3;2*1H/b14-9+,15-10+;;
Standard InChI Key JKAQFPBRMVEHBD-CHBZAFCASA-N
Isomeric SMILES COC1=CC(=CC(=C1OC)OC)/C=C/CCCN2CCN(CCC2)CCC/C=C/C3=CC(=C(C(=C3)OC)OC)OC.Cl.Cl
Canonical SMILES COC1=CC(=CC(=C1OC)OC)C=CCCCN2CCCN(CC2)CCCC=CC3=CC(=C(C(=C3)OC)OC)OC.Cl.Cl
Appearance White to off-white solid powder

Introduction

1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochloride is a synthetic organic compound belonging to the class of homopiperazine derivatives. It is recognized for its complex molecular structure and potential biological activities, particularly in the fields of cancer and inflammation research. This compound is structurally similar to other diazepane derivatives but is distinguished by its specific functional groups and biological activities.

Synthesis and Chemical Reactions

The synthesis of 1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochloride typically involves multi-step organic synthesis techniques. Common reagents used in its synthesis include iodine for facilitating isomerization and various alkylating agents for bis-alkylation processes. The compound can undergo oxidation reactions using common oxidizing agents.

Biological Activities and Potential Applications

This compound exhibits dual inhibitory activity on GATA transcription factors and proteasomes, similar to other homopiperazine derivatives like K-7174. Its potential applications include cancer treatment by modulating gene expression and promoting apoptosis. Additionally, it may have roles in inflammation research due to its effects on transcription factors.

Biological Activities Comparison

CompoundBiological ActivityPotential Applications
1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochlorideInhibits GATA transcription factors and proteasomesCancer treatment, inflammation research
K-7174Inhibits proteasome and GATA transcription factorsAnti-myeloma activity, anemia treatment

Research Findings and Future Directions

Research on 1,4-bis[(E)-5-(3,4,5-trimethoxyphenyl)pent-4-enyl]-1,4-diazepane; dihydrochloride is ongoing, with a focus on its therapeutic potential in cancer and inflammation. Further studies are needed to fully elucidate its mechanism of action and to explore its efficacy in clinical settings.

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